Cas no 1228878-99-6 ((1-(2-Fluorophenyl)cyclopropyl)methanamine hydrochloride)

• Product Name: (1-(2-Fluorophenyl)cyclopropyl)methanamine hydrochloride
• CAS No: 1228878-99-6
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 1089787
• PubChem ID: 46835514
• Update Time: 2025-04-20

(1-(2-Fluorophenyl)cyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(2-Fluorophenyl)cyclopropyl)methanamine hydrochloride
• [1-(2-fluorophenyl)cyclopropyl]methanamine,hydrochloride
• (1-(2-fluorophenyl)cyclopropyl)methanaminehydrochloride
• 1-[1-(2-FLUOROPHENYL)CYCLOPROPYL]METHANAMINE HYDROCHLORIDE
• AKOS015847438
• CS-0442912
• SB77539
• 1-[1-(2-Fluorophenyl)cyclopropyl]methanamine--hydrogen chloride (1/1)
• CyclopropaneMethanaMine, 1-(2-fluorophenyl)-, hydrochloride
• [1-(2-fluorophenyl)cyclopropyl]methanamine;hydrochloride
• DTXSID10676437
• AS-75823
• Cyclopropanemethanamine, 1-(2-fluorophenyl)-, hydrochloride (1:1)
• 1228878-99-6

• Inchi： 1S/C10H12FN.ClH/c11-9-4-2-1-3-8(9)10(7-12)5-6-10;/h1-4H,5-7,12H2;1H
• InChI Key： CSMBPLIXIFJADV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1(CN)CC1

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų